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Compound of Interest

Compound Name: JMS-175-2

Cat. No.: B15581588 Get Quote

Essential Safety and Handling Guide for JMS-
175-2
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

CX3CR1 antagonist, JMS-175-2 (CAS: 1380392-05-1). The following procedural guidance is

intended to be a primary resource for laboratory safety and chemical handling, ensuring the

protection of all personnel.

Compound Information and Storage
JMS-175-2 is a potent and selective antagonist of the CX3CR1 receptor, with the molecular

formula C25H26ClN3O.[1][2] It is typically supplied as a solid powder and is soluble in dimethyl

sulfoxide (DMSO).[2] While it is shipped as a non-hazardous chemical, it is crucial to handle it

with care in a laboratory setting.[2][3]

Storage Conditions:

Condition Temperature Duration

Short-term 0-4 °C Days to Weeks

Long-term -20 °C Months to Years
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Data compiled from supplier information.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling JMS-175-2 to

minimize exposure and ensure personal safety.

PPE Category Specific Item Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Hand Protection Nitrile gloves
Provides a barrier against skin

contact.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection
Not generally required for

small quantities

Use a fume hood to control

exposure to dust or aerosols.

PPE Workflow Diagram
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Preparation Phase

Handling Phase

Disposal & Cleanup Phase

Assess Risks

Gather all necessary PPE

Don Lab Coat

Don Eye Protection

Don Gloves

Handle JMS-175-2 in a Fume Hood

Dispose of Contaminated Materials in Designated Waste

Remove Gloves

Remove Lab Coat

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for donning and doffing PPE when handling JMS-175-2.
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Handling Procedures
Adherence to the following step-by-step handling procedures is critical for maintaining a safe

laboratory environment.

Experimental Protocol: Preparation of a Stock Solution

Preparation: Before handling the compound, ensure your work area in the fume hood is

clean and uncluttered. Assemble all necessary equipment, including vials, pipettes, and

solvent (DMSO).

Weighing: Tare a clean, empty vial on an analytical balance. Carefully weigh the desired

amount of JMS-175-2 powder in the vial.

Solubilization: In the fume hood, add the appropriate volume of DMSO to the vial containing

the JMS-175-2 powder.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

Labeling: Clearly label the vial with the compound name (JMS-175-2), concentration,

solvent, and date of preparation.

Storage: Store the stock solution at the recommended temperature as outlined in the storage

table.

Disposal Plan
Proper disposal of JMS-175-2 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
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Waste Type Disposal Container Disposal Procedure

Unused solid JMS-175-2
Labeled hazardous chemical

waste container

Collect in a clearly labeled,

sealed container for chemical

waste pickup.

Contaminated solid waste

(e.g., gloves, weigh boats,

pipette tips)

Lined chemical waste bin

Place in a designated, sealed

container for solid chemical

waste.

Liquid waste (e.g., unused

stock solutions, contaminated

solvent)

Labeled hazardous liquid

chemical waste container

Collect in a compatible, sealed

container for liquid chemical

waste disposal. Do not pour

down the drain.

Empty JMS-175-2 container Glass or regular trash

Triple rinse with a suitable

solvent (e.g., ethanol or

acetone). Collect the first rinse

as hazardous liquid waste.

After triple rinsing and air

drying, deface the label and

dispose of the container in the

appropriate recycling or trash

bin.

Logical Flow for Waste Disposal
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Identify Waste Type

Solid Chemical Waste Liquid Chemical Waste Contaminated Sharps

Segregate Waste

Label Waste Container

Store in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Decision-making process for the proper disposal of JMS-175-2 waste.

Disclaimer: No specific Safety Data Sheet (SDS) for JMS-175-2 was found in the public

domain. The information provided is based on general laboratory safety practices for handling

research chemicals. It is imperative to consult your institution's Environmental Health and

Safety (EHS) department for specific guidance and to perform a thorough risk assessment

before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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